![molecular formula C31H34N2O3S2 B2429163 ethyl 2-(2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate CAS No. 681279-91-4](/img/structure/B2429163.png)
ethyl 2-(2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a complex organic molecule that contains several functional groups and structural motifs that are common in medicinal chemistry, including an indole ring and a thiophene ring . These structures are often found in biologically active compounds.
Molecular Structure Analysis
The compound contains an indole ring and a thiophene ring, both of which are aromatic and contribute to the compound’s stability . The presence of the amide group suggests that the compound may act as a hydrogen bond donor or acceptor, which could be important for its interactions with biological targets.Scientific Research Applications
Synthesis and Characterization
Ethyl 2-(2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a compound involved in the synthesis and characterization of various analogues for potential antimicrobial applications. A study by Spoorthy et al. (2021) describes the reaction of a related thiophene carboxylate derivative with mercapto acetic acid, leading to the formation of ethyl 3-(2-(3,4-dihydroxyphenyl)-4-oxothiazolidin-3-yl)thiophene-2-carboxylate, which upon further reactions yields a series of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates. These analogues were synthesized and characterized using various techniques, including 1H NMR, IR, and mass spectral data, to evaluate their antimicrobial activity (Spoorthy et al., 2021).
Anticancer Activity
In the realm of anticancer research, ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, a structurally similar compound, was utilized as a building block for synthesizing new heterocycles, including pyrimidine and thiazole derivatives. These compounds were evaluated for their anticancer activity against the colon HCT-116 human cancer cell line, with several showing potent activity. This underscores the potential of such compounds in developing novel anticancer agents (Abdel-Motaal et al., 2020).
Anti-rheumatic Potential
Further exploring its pharmacological applications, a derivative, ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, and its metal complexes (Co(II), Cu(II), and Zn(II)) were synthesized and characterized. These compounds exhibited significant antioxidant, analgesic, and anti-rheumatic effects in an in vivo collagen-adjuvant arthritis model in rats, highlighting their potential in developing new anti-rheumatic medications (Sherif & Hosny, 2014).
properties
IUPAC Name |
ethyl 2-[2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylpropanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H34N2O3S2/c1-5-36-31(35)28-24-11-7-9-13-26(24)38-30(28)32-29(34)21(4)37-27-18-33(25-12-8-6-10-23(25)27)17-22-16-19(2)14-15-20(22)3/h6,8,10,12,14-16,18,21H,5,7,9,11,13,17H2,1-4H3,(H,32,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVADXPAILAOTQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C(C)SC3=CN(C4=CC=CC=C43)CC5=C(C=CC(=C5)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H34N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
546.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.